2-((6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(6-methyl-1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H16F3N5OS/c1-13-26-19-17(11-25-29(19)16-8-3-2-4-9-16)20(27-13)31-12-18(30)28-15-7-5-6-14(10-15)21(22,23)24/h2-11H,12H2,1H3,(H,28,30)
• InChI Key: HCILVXIPYOPWDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=NN2C3=CC=CC=C3)C(=N1)SCC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C21H16F3N5OS
• Molecular Weight: 443.4 g/mol

Description

This compound is a derivative of pyrazolo[3,4-d]pyrimidine, a fused nitrogen-containing heterocycle. It has been studied for its potential chemotherapeutic activities, particularly as an inhibitor of FLT3, a receptor tyrosine kinase. This kinase is essential for immune response and stem cell proliferation and is frequently altered in acute myeloid leukemia.

Synthesis Analysis

The synthesis of similar compounds involves the creation of a novel series of pyrazolo[3,4-d]pyrimidine-based compounds linked to a piperazine ring. The process includes cyclization of ethyl 5-amino-1-phenyl-1H-pyrazolo-4-carboxylate to yield 1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one, followed by chlorination.

Molecular Structure Analysis

The molecular structure of this compound is characterized by Mass, IR, 1H, 13C NMR spectra, and CHN analysis data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include cyclization and chlorination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be characterized by Mass, IR, 1H, 13C NMR spectra, and CHN analysis data.

Scientific Research Applications

Other Potential Applications

Beyond kinase inhibition, pyrazolo[3,4-d]pyrimidines may have broader applications:

Xanthine Oxidase Inhibition: Although not directly related to cancer, certain analogues of pyrazolo[3,4-d]pyrimidines have been evaluated for their xanthine oxidase inhibitory activity.

Mechanism of Action

Target of Action

The compound, also known as 2-({6-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}sulfanyl)-N-[3-(trifluoromethyl)phenyl]acetamide, is a kinase inhibitor . It primarily targets kinase proteins , which play a crucial role in regulating cellular processes such as cell division, metabolism, and signal transduction .

Mode of Action

This compound mimics the adenine ring of ATP, allowing it to bind to the hinge region in kinase active sites . This interaction inhibits the kinase’s activity, preventing the phosphorylation of substrate proteins and disrupting the signaling pathways they regulate .

Biochemical Pathways

The compound affects several oncogenic pathways, including the PI3K/AKT, JAK/STAT, RAS/MAPK, and SRC pathways . These pathways are responsible for regulating cellular processes such as proliferation, invasion, and metastasis . By inhibiting kinases involved in these pathways, the compound can disrupt cancer progression .

Result of Action

By inhibiting kinase activity, the compound disrupts oncogenic signaling pathways, potentially leading to reduced proliferation, invasion, and metastasis of cancer cells . This can result in the inhibition of tumor growth and progression .

Future Directions

The compound shows promise as a potential chemotherapeutic agent, particularly in the treatment of acute myeloid leukemia. Future research could focus on optimizing its synthesis, improving its selectivity and sensitivity, and conducting preclinical and clinical trials.